1-(6-Methoxy-3-pyridyl)ethane-1,2-diamine

• Molecular Formula: C8H13N3O
• Molecular Weight: 167.21 g/mol
• IUPAC Name: 1-(6-methoxypyridin-3-yl)ethane-1,2-diamine
• InChI: InChI=1S/C8H13N3O/c1-12-8-3-2-6(5-11-8)7(10)4-9/h2-3,5,7H,4,9-10H2,1H3
• InChI Key: MXMCBUDOOTYNNP-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C=C1)C(CN)N

Description

1-(6-Methoxy-3-pyridyl)ethane-1,2-diamine is an organic compound with the molecular formula C8H13N3O. It is characterized by a pyridine ring substituted with a methoxy group at the 6-position and an ethane-1,2-diamine moiety at the 3-position.

Preparation Methods

The synthesis of 1-(6-Methoxy-3-pyridyl)ethane-1,2-diamine typically involves the following steps:

Starting Materials: The synthesis begins with commercially available 6-methoxypyridine.

Reaction with Ethylenediamine: The 6-methoxypyridine is reacted with ethylenediamine under controlled conditions to form the desired product.

Purification: The crude product is purified using techniques such as recrystallization or chromatography to obtain pure this compound.

Industrial production methods may involve scaling up the laboratory synthesis process, optimizing reaction conditions, and ensuring the purity and consistency of the final product.

Chemical Reactions Analysis

1-(6-Methoxy-3-pyridyl)ethane-1,2-diamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, where functional groups on the pyridine ring or the ethane-1,2-diamine moiety are replaced with other groups.

Scientific Research Applications

1-(6-Methoxy-3-pyridyl)ethane-1,2-diamine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as an antimicrobial or anticancer agent.

Industry: The compound may be used in the development of new materials or as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of 1-(6-Methoxy-3-pyridyl)ethane-1,2-diamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways involved depend on the specific application and the biological context .

Comparison with Similar Compounds

1-(6-Methoxy-3-pyridyl)ethane-1,2-diamine can be compared with similar compounds, such as:

1-(6-Methoxy-2-pyridyl)ethane-1,2-diamine: This compound has a similar structure but with the methoxy group at the 2-position.

1-(6-Methoxy-4-pyridyl)ethane-1,2-diamine: Another positional isomer with the methoxy group at the 4-position.